Cas no 4023-92-1 ((2R)-2-hydroxy-2-(2-methoxyphenyl)acetic acid)

• Product Name: (2R)-2-hydroxy-2-(2-methoxyphenyl)acetic acid
• CAS No: 4023-92-1
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• CID: 5262262
• PubChem ID: 53887132
• Update Time: 2025-10-28

(2R)-2-hydroxy-2-(2-methoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-hydroxy-2-(2-methoxyphenyl)acetic acid
• Benzeneacetic acid, α-hydroxy-2-methoxy-, (αR)-
• (R)-2-Hydroxy-2-(2-methoxyphenyl)acetic acid
• (R)-2-methoxy-mandelic acid
• 4023-92-1
• HNYBRPOTLDAYRG-MRVPVSSYSA-N
• SCHEMBL503436
• (2R)-2-methoxyphenyl-2-hydroxyacetic Acid
• EN300-379102
• MFCD20645155
• (2R)-2-hydroxy-2-(2-methoxyphenyl)aceticacid
• AT10838

• Inchi： 1S/C9H10O4/c1-13-7-5-3-2-4-6(7)8(10)9(11)12/h2-5,8,10H,1H3,(H,11,12)/t8-/m1/s1
• InChI Key： HNYBRPOTLDAYRG-MRVPVSSYSA-N
• SMILES： [C@H](C1C=CC=CC=1OC)(O)C(=O)O

Computed Properties

• Exact Mass: 182.05790880g/mol
• Monoisotopic Mass: 182.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.8Ų

Additional information on (2R)-2-hydroxy-2-(2-methoxyphenyl)acetic acid

Introduction to (2R)-2-hydroxy-2-(2-methoxyphenyl)acetic Acid (CAS No. 4023-92-1)

(2R)-2-hydroxy-2-(2-methoxyphenyl)acetic acid, identified by its CAS number 4023-92-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its chiral center and functional groups, has garnered attention for its potential applications in drug development and therapeutic interventions. The unique structural features of this compound make it a valuable candidate for further exploration in medicinal chemistry.

The< strong> (2R)-configuration of the molecule is particularly noteworthy, as enantiomeric purity is often critical in pharmaceutical formulations. The presence of a hydroxyl group and a methoxy-substituted phenyl ring contributes to the compound's complex interactions with biological targets, making it a promising scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. Research has shown that< strong> (2R)-2-hydroxy-2-(2-methoxyphenyl)acetic acid exhibits interesting pharmacological properties that could be exploited for therapeutic purposes. For instance, studies have suggested that this compound may have anti-inflammatory and antioxidant effects, which are crucial in managing chronic diseases such as diabetes and cardiovascular disorders.

The< strong> methoxyphenyl moiety in the molecule is particularly noteworthy, as it is known to interact with numerous biological targets, including enzymes and receptors. This feature makes< strong> (2R)-2-hydroxy-2-(2-methoxyphenyl)acetic acid a versatile scaffold for drug design. Researchers have been exploring its potential in developing treatments for neurological disorders, where precise modulation of neurotransmitter activity is essential.

Moreover, the< strong> hydroxyl group in the molecule plays a significant role in its pharmacokinetic behavior. This group can influence solubility, metabolic stability, and overall bioavailability, making it a key factor in optimizing drug formulations. The chiral center at the second carbon also contributes to the compound's specificity, ensuring targeted interactions with biological systems.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between< strong> (2R)-2-hydroxy-2-(2-methoxyphenyl)acetic acid and biological targets. These studies have revealed potential binding sites on enzymes and receptors that could be exploited for drug development. For example, computational simulations have shown that this compound may interact with cyclooxygenase enzymes (COX), which are involved in inflammation pathways.

In addition to its pharmacological potential, (2R)-2-hydroxy-2-(2-methoxyphenyl)acetic acid has been studied for its role in metabolic pathways. Research indicates that this compound may influence key enzymes involved in glucose metabolism, making it a candidate for developing treatments for metabolic disorders such as obesity and type 2 diabetes. The ability to modulate these pathways could have significant implications for public health.

The synthesis of< strong> (2R)-2-hydroxy-2-(2-methoxyphenyl)acetic acid is another area of active research. Chemists have developed various synthetic routes to achieve high enantiomeric purity, which is essential for pharmaceutical applications. These synthetic strategies often involve asymmetric catalysis and chiral auxiliaries to ensure the correct stereochemical configuration.

The growing body of research on< strong> (2R)-2-hydroxy-2-(2-methoxyphenyl)acetic acid underscores its importance as a pharmacological scaffold. As our understanding of biological pathways continues to expand, compounds like this one will play a crucial role in developing innovative treatments for various diseases. The combination of its structural features and pharmacological properties makes it a promising candidate for further exploration in drug discovery.